Cas no 954605-14-2 (N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide)

• Product Name: N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide
• CAS No: 954605-14-2
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 6236169
• PubChem ID: 16919641
• Update Time: 2025-07-09

N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide
• F2371-0092
• AKOS024643781
• N-[4-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methylsulfamoyl]phenyl]acetamide
• 954605-14-2
• N-[4-({[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}sulfamoyl)phenyl]acetamide
• N-(4-(N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)sulfamoyl)phenyl)acetamide

• Inchi： 1S/C21H25N3O5S/c1-3-29-19-8-6-18(7-9-19)24-14-16(12-21(24)26)13-22-30(27,28)20-10-4-17(5-11-20)23-15(2)25/h4-11,16,22H,3,12-14H2,1-2H3,(H,23,25)
• InChI Key： RGSBXQRQWXHXHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCC1CC(N(C2C=CC(=CC=2)OCC)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 431.15149208g/mol
• Monoisotopic Mass: 431.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Additional information on N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide

Comprehensive Overview of N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide (CAS No. 954605-14-2)

N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide (CAS No. 954605-14-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 954605-14-2, belongs to the class of sulfonamide derivatives, which are widely explored for their bioactive properties. The presence of both pyrrolidinone and sulfamoyl moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide due to its potential role in modulating inflammatory responses and oxidative stress. Researchers have highlighted its relevance in addressing conditions such as chronic inflammation and neurodegenerative diseases, which are among the most searched health topics in AI-driven databases and search engines. The compound's ability to interact with key biological targets, such as cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB), aligns with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 954605-14-2 involves multi-step organic reactions, including the formation of the pyrrolidin-5-one core and subsequent sulfonylation. Its molecular weight and lipophilicity are critical parameters that influence its pharmacokinetic properties, making it a subject of interest in drug delivery optimization studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize its purity and structural integrity.

From a commercial perspective, N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide is primarily utilized in research laboratories and pharmaceutical development pipelines. Its mechanism of action and structure-activity relationship (SAR) are frequently discussed in academic publications, reflecting its importance in modern medicinal chemistry. Additionally, the compound's potential as a lead molecule for novel therapeutics has spurred collaborations between academia and industry, particularly in the fields of anti-inflammatory and neuroprotective drug discovery.

Environmental and safety considerations for CAS No. 954605-14-2 are also a key focus, given the increasing demand for sustainable chemistry practices. Researchers are exploring greener synthesis routes and biodegradable alternatives to minimize ecological impact. This aligns with global trends in green chemistry and environmental, social, and governance (ESG) compliance, which are highly searched topics in scientific and industrial forums.

In conclusion, N-4-({1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}sulfamoyl)phenylacetamide represents a versatile compound with broad applications in biomedical research. Its unique chemical structure, combined with its potential therapeutic benefits, positions it as a valuable asset in the ongoing quest for innovative treatments. As research progresses, this compound is likely to remain a focal point in discussions about drug discovery, molecular targeting, and sustainable science.